Methyl 3-({2-[(2-{[(4-fluorophenyl)sulfonyl]amino}phenyl)sulfanyl]acetyl}amino)-2-thiophenecarboxylate

• IUPAC Name: methyl 3-[[2-[2-[(4-fluorophenyl)sulfonylamino]phenyl]sulfanylacetyl]amino]thiophene-2-carboxylate
• InChI: InChI=1S/C20H17FN2O5S3/c1-28-20(25)19-16(10-11-29-19)22-18(24)12-30-17-5-3-2-4-15(17)23-31(26,27)14-8-6-13(21)7-9-14/h2-11,23H,12H2,1H3,(H,22,24)
• InChI Key: NQYFFUKRJBUNHA-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=CS1)NC(=O)CSC2=CC=CC=C2NS(=O)(=O)C3=CC=C(C=C3)F
• Molecular Formula: C20H17FN2O5S3
• DSSTOX Substance ID: DTXSID401115078
• Molecular Weight: 480.6 g/mol
• CAS RN: 477869-08-2

Description

“Methyl 3-({2-[(2-{[(4-fluorophenyl)sulfonyl]amino}phenyl)sulfanyl]acetyl}amino)-2-thiophenecarboxylate” is a chemical compound with the molecular formula C20H17FN2O5S3. It is also known as CRL-40,940, flmodafinil, bisfluoromodafinil, and lauflumide. It is a eugeroic and a weak dopamine reuptake inhibitor. Its inventors claim that it is more effective than modafinil and adrafinil, with fewer side effects.

Molecular Structure Analysis

The molecular structure of this compound includes several functional groups, including a sulfonyl group, an amino group, and a thiophene ring. The presence of these groups can significantly influence the compound’s reactivity and properties.

Chemical Reactions Analysis

While specific chemical reactions involving this compound are not available, it’s worth noting that compounds with similar structures often undergo electrophilic aromatic substitution reactions.

Scientific Research Applications

Related Fields and Applications

Chemical Synthesis and Drug Development

Research often focuses on the synthesis of complex organic compounds that can serve as the basis for the development of new pharmaceuticals. For example, the synthesis of compounds like 2-Fluoro-4-bromobiphenyl, which is a key intermediate for the manufacture of certain drugs, demonstrates the intricate processes involved in drug development and the importance of understanding the chemical properties and reactions of these compounds (Qiu et al., 2009).

Pharmacological Impurities and Synthesis

The study of pharmaceutical impurities is crucial for ensuring the safety and efficacy of drugs. Research into novel synthesis methods and the characterization of impurities can help in understanding the potential effects of these substances and in improving drug formulations (Saini et al., 2019).

Environmental Impact and Degradation

The environmental fate and degradation of chemical compounds, including those with complex structures, is a significant area of research. Studies on microbial degradation of polyfluoroalkyl chemicals, for instance, provide insights into how certain persistent compounds break down in the environment and the implications for pollution and environmental health (Liu & Mejia Avendaño, 2013).

Future Directions

This compound is still in the early stages of research, with pre-clinical trials having been underway since December 2015. Its potential applications in promoting wakefulness and treating sleep disorders make it a promising area of future research.